Cas no 332156-77-1 (3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid m-tolylamide)

3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid m-tolylamide is a specialized organic compound featuring a benzo[b]thiophene core functionalized with chlorine substituents at the 3- and 6-positions and an m-tolylamide group at the 2-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research as a potential intermediate for active ingredient synthesis. The dichloro substitution enhances reactivity and selectivity in cross-coupling reactions, while the m-tolylamide moiety contributes to improved solubility and binding affinity in target interactions. Its well-defined molecular architecture ensures consistency in synthetic applications, supporting the development of novel bioactive compounds.

3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid m-tolylamide structure

332156-77-1 structure

Product Name:3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid m-tolylamide

CAS No:332156-77-1

MF:C₁₆H₁₁Cl₂NOS

MW:336.235640764236

CID:3070672

PubChem ID:769954

Update Time:2025-05-26

3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid m-tolylamide Chemical and Physical Properties

Names and Identifiers

- 3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid m-tolylamide
- 3,6-dichloro-N-(3-methylphenyl)-1-benzothiophene-2-carboxamide
- STK423350
- 332156-77-1
- AKOS000569974
- Oprea1_362374
- 3,6-Dichloro-N-(m-tolyl)benzo[b]thiophene-2-carboxamide
- Oprea1_115435
- Inchi： 1S/C16H11Cl2NOS/c1-9-3-2-4-11(7-9)19-16(20)15-14(18)12-6-5-10(17)8-13(12)21-15/h2-8H,1H3,(H,19,20)
- InChI Key： HWXARDCRNRDMOR-UHFFFAOYSA-N
- SMILES： ClC1=C(C(NC2=CC=CC(C)=C2)=O)SC2C=C(C=CC=21)Cl

Computed Properties

Exact Mass: 334.9938405Da
Monoisotopic Mass: 334.9938405Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 394
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.7
Topological Polar Surface Area: 57.3Å²

3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid m-tolylamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM517580-1g	3,6-Dichloro-N-(m-tolyl)benzo[b]thiophene-2-carboxamide	332156-77-1	97%	1g	$291	2023-02-02
Crysdot LLC	CD11143171-5g	3,6-Dichloro-N-(m-tolyl)benzo[b]thiophene-2-carboxamide	332156-77-1	97%	5g	$874	2024-07-16